(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 4-butoxybenzoate
Overview
Description
“(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 4-butoxybenzoate” is a chemical compound . Unfortunately, there’s no detailed description available for this compound .
Molecular Structure Analysis
The molecular structure analysis of this compound is not available in the sources I found .Physical And Chemical Properties Analysis
The molecular formula of this compound is C25H30N2O3S . Unfortunately, other physical and chemical properties are not specified .Scientific Research Applications
Metabolism and Radical Generation
- Metabolism of Organic Hydroperoxides in Human Carcinoma Skin Cells
- Athar et al. (1989) studied the metabolism of organic hydroperoxides (including tert-butyl hydroperoxide) by human carcinoma skin cells, revealing the generation of free radicals, which are important in understanding cancer risk for hydroperoxides (Athar, Mukhtar, Bickers, Khan, & Kalyanaraman, 1989).
Chemical Synthesis
- Synthesis of α-Methyl Derivatives of 1,3-Dicarbonyl Compounds
- Guo et al. (2014) developed a method for α-methylation of 1,3-dicarbonyl compounds using tert-butyl peroxybenzoate, which serves as both a methyl source and radical initiator (Guo, Wang, Jiang, & Yu, 2014).
Photolysis and Radical Formation
- Laser Flash Photolysis of tert-Butyl Aroylperbenzoates
- S. and Neckers (2004) conducted a study on tert-butyl aroylperbenzoates, exploring their photolysis and the kinetics of radical formation, which is crucial in understanding their chemical behavior (S. and Neckers, 2004).
Antioxidant Activity
- Synthesis and Antioxidant Activity of Oxadiazoles Bearing 2,6-Di-tert-butylphenol Moieties
- Shakir, Ariffin, & Abdulla (2014) synthesized oxadiazoles with 2,6-di-tert-butylphenol moieties and evaluated their significant free-radical scavenging ability, indicating potential antioxidant applications (Shakir, Ariffin, & Abdulla, 2014).
Green Synthesis and Antioxidant Activity
- Green Synthesis of Pyranopyrazoles with Antioxidant Activity
- Aliabadi & Mahmoodi (2016) utilized an imidazole-based ionic liquid for the synthesis of pyranopyrazoles, showing high antioxidant activity, demonstrating environmentally friendly synthesis methods with significant biological activities (Aliabadi & Mahmoodi, 2016).
Bioactive Compound Synthesis
- Synthesis of Schiff Base Compounds with Biological Activities
- Sirajuddin, Uddin, Ali, & Tahir (2013) synthesized Schiff base compounds with potential bioactivity, including antibacterial, antifungal, and antioxidant activities, and their interaction with DNA (Sirajuddin, Uddin, Ali, & Tahir, 2013).
Mechanism of Action
properties
IUPAC Name |
(2-tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 4-butoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O3S/c1-6-7-17-29-20-15-13-19(14-16-20)24(28)30-23-22(31-21-11-9-8-10-12-21)18(2)26-27(23)25(3,4)5/h8-16H,6-7,17H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKUAYEIQALLSBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)OC2=C(C(=NN2C(C)(C)C)C)SC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 4-butoxybenzoate | |
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